N-cyclopropyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-cyclopropyl-N’-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide” is a compound used for proteomics research . It has a molecular formula of C16H20N4 and a molecular weight of 268.36 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H20N4/c1-12(2)20-15(10-11-17-20)19-16(18-14-8-9-14)13-6-4-3-5-7-13/h3-7,10-12,14H,8-9H2,1-2H3,(H,18,19)
. This indicates the specific arrangement of atoms in the molecule.
Physical and Chemical Properties Analysis
The compound has a molecular weight of 268.36 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current data.
Scientific Research Applications
Chemical Inhibitors and CYP Isoforms
N-cyclopropyl-N'-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide and similar compounds have been explored for their roles as chemical inhibitors, specifically targeting Cytochrome P450 (CYP) isoforms in human liver microsomes. These inhibitors are crucial in assessing drug-drug interactions as multiple drugs are often metabolized by these enzymes. The selectivity of these inhibitors towards specific CYP isoforms is vital for understanding the involvement of particular isoforms in drug metabolism, and compounds with structural similarities to N-cyclopropyl-N'-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide have been part of this research (Khojasteh et al., 2011).
Therapeutic Implications and Vascular Function
Compounds structurally related to N-cyclopropyl-N'-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide, such as BAY 41-2272, have been investigated for their potential therapeutic implications. In a study involving hypertensive rats, BAY 41-2272 demonstrated a capacity to improve vascular function without significantly impacting mean arterial pressure, hinting at the potential cardiovascular benefits of these compounds (Prawez et al., 2016).
Synthesis of Heterocyclic Compounds
The synthesis and application of compounds with a pyranopyrimidine core, which shares structural features with N-cyclopropyl-N'-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide, have been a subject of research. These compounds are significant for the pharmaceutical industry due to their broad synthetic applications and bioavailability. The review article explores synthetic pathways and the use of hybrid catalysts in developing such compounds, shedding light on the broader applicability of this chemical structure in medicinal chemistry (Parmar et al., 2023).
Mechanism of Action
Properties
IUPAC Name |
N'-cyclopropyl-N-(2-propan-2-ylpyrazol-3-yl)benzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4/c1-12(2)20-15(10-11-17-20)19-16(18-14-8-9-14)13-6-4-3-5-7-13/h3-7,10-12,14H,8-9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHEINCNYOCNYEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC=N1)NC(=NC2CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.